Cas no 1804362-18-2 (3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)
3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H3F7INO/c9-1-3-5(7(10,11)12)4(16)2-17-6(3)18-8(13,14)15/h2H,1H2
- InChI Key: YDQYXDFXJGITHK-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C(CF)=C1C(F)(F)F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 282
- XLogP3: 4
- Topological Polar Surface Area: 22.1
3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029089231-1g |
3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine |
1804362-18-2 | 97% | 1g |
$1,460.20 | 2022-04-02 |
3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
The compound 3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, with the CAS number 1804362-18-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which includes a pyridine ring substituted with fluorinated groups, an iodine atom, and other electron-withdrawing substituents. These features make it a valuable candidate for various applications, particularly in drug discovery and advanced material synthesis.
The synthesis of this compound involves a series of carefully designed multi-step reactions, often employing advanced catalytic methods and precise control over reaction conditions. The presence of multiple fluorinated groups, such as the trifluoromethoxy and trifluoromethyl substituents, contributes to the molecule's unique electronic properties and stability. Recent studies have highlighted the importance of such fluorinated pyridines in modulating the pharmacokinetic profiles of potential drug candidates, making them highly desirable in medicinal chemistry research.
In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a building block for more complex molecules has been exploited in the development of novel antitumor agents. Researchers have demonstrated that derivatives of this compound can exhibit selective cytotoxicity against cancer cells, potentially offering new avenues for chemotherapy. Additionally, its electronic properties make it a candidate for use in organic electronics, such as in the development of advanced semiconductors or light-emitting diodes (LEDs).
The inclusion of an iodine atom in the structure introduces further versatility to this compound. Iodine substitution is known to enhance the molecule's reactivity under certain conditions, making it amenable to further functionalization. This feature has been leveraged in recent studies to explore its potential as an intermediate in the synthesis of bioactive compounds with improved pharmacodynamic properties.
From a structural standpoint, the pyridine ring serves as a rigid framework that facilitates precise spatial arrangement of substituents. The trifluoromethoxy group at position 2 and the trifluoromethyl group at position 4 create a highly electron-deficient environment around the ring, which can influence both the chemical reactivity and biological activity of the compound. This electronic configuration is particularly advantageous in scenarios where strong electron-withdrawing effects are desired, such as in certain catalytic processes or as part of bioisosteric replacements in drug design.
Recent advancements in computational chemistry have also shed light on the molecular interactions of this compound with various biological targets. For example, molecular docking studies have revealed potential binding modes with key enzymes involved in metabolic pathways, suggesting its role as a lead compound for enzyme inhibitors. Furthermore, its stability under physiological conditions has been evaluated through rigorous in vitro assays, demonstrating its suitability for further preclinical testing.
In summary, 3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its intricate structure and unique chemical properties position it as a valuable asset in both academic research and industrial development efforts.
1804362-18-2 (3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)